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For researchers, scientists, and drug development professionals, an accurate understanding of

helium solubility is crucial in a variety of applications, from cryogenic processes to biological

systems. This guide provides an objective comparison of common helium solubility models

against experimental data, offering a clear overview of their performance and the

methodologies used to obtain this data.

Experimental Determination of Helium Solubility
The foundation of validating any solubility model lies in precise and reliable experimental data.

Various methods are employed to measure the solubility of helium in different liquids. The

choice of method often depends on the solvent, temperature, and pressure conditions.

Experimental Protocols
Two prevalent methods for determining gas solubility are the saturation method and the

extraction method.

Saturation Method (Volumetric or Gravimetric): This is a common technique where a liquid is

saturated with the gas at a specific temperature and pressure. The amount of dissolved gas

is then determined by measuring the volume or mass change. A typical experimental setup

involves a thermostated equilibrium cell where the solvent is brought into contact with

helium. Vigorous stirring or agitation is crucial to ensure equilibrium is reached. The volume

of gas absorbed by the liquid is measured using a gas burette.
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Extraction Method (Gas Chromatography): In this method, a known volume of the liquid with

dissolved helium is sampled and the dissolved gas is subsequently extracted. The amount of

extracted helium is then quantified, typically using a gas chromatograph with a thermal

conductivity detector (TCD). This method is particularly useful for measuring low solubilities.

A general workflow for the experimental determination of helium solubility is illustrated below.
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A simplified workflow for the experimental determination of helium solubility.

Helium Solubility Models: A Comparative Overview
Several theoretical and empirical models have been developed to predict the solubility of

helium in various solvents. These models range from simple empirical correlations to more

complex theories based on statistical mechanics.

Henry's Law
For dilute solutions of gases in liquids, the solubility can often be described by Henry's Law,

which states that the partial pressure of the gas above the liquid is directly proportional to its

concentration in the liquid.[1][2]

Equation:P = kH * x

Where:

P is the partial pressure of the gas.

kH is the Henry's Law constant, which is a function of temperature and the specific gas-

solvent pair.

x is the mole fraction of the dissolved gas.

The Henry's law constant for helium in water at 30 °C is approximately 3.7 x 10⁻⁴ M/atm.[1]

The solubility of permanent gases like helium generally decreases with increasing temperature

around room temperature.[2] However, in aqueous solutions, the Henry's law solubility constant

for many gases, including helium, goes through a minimum. For helium, this minimum occurs at

about 30 °C.[2]

Krichevsky-Kasarnovsky Equation
At high pressures, the simple form of Henry's Law may not be adequate. The Krichevsky-

Kasarnovsky equation extends Henry's Law to account for the effect of pressure on the fugacity

of the dissolved gas.[3][4][5]

Equation:ln(f2/x2) = ln(kH) + (V2_inf * P) / RT
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Where:

f2 is the fugacity of the solute gas.

x2 is the mole fraction of the dissolved gas.

kH is the Henry's Law constant.

V2_inf is the partial molar volume of the gas at infinite dilution.

P is the total pressure.

R is the ideal gas constant.

T is the absolute temperature.

The solubilities of helium in water have been shown to follow the Krichevsky-Kasarnovsky

equation at pressures up to 300 atmospheres.[6]

Scaled Particle Theory (SPT)
Scaled Particle Theory is a more fundamental approach based on statistical mechanics that

can be used to predict the solubility of gases in liquids.[7][8][9][10] SPT models the solution

process in two steps: first, the creation of a cavity in the solvent of the size of the solute

molecule, and second, the interaction of the solute molecule with the solvent molecules. The

theory has been shown to give excellent agreement with experimental data for a range of

solvents.[7]

The relationship between different modeling approaches and experimental data is depicted in

the following diagram.
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Relationship between experimental data and solubility models.

Experimental Data vs. Model Predictions
The following tables summarize experimental data for helium solubility in various solvents and

compare them with the predictions of different models where available.

Helium Solubility in Water
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Temperature (°C) Pressure (atm)
Experimental
Solubility (mole
fraction x 10⁶)

Reference

25 1 7.9 [11]

30 1.5 8.2 [1]

50 100 10.3 [12]

75 100 11.2 [12]

37 up to 300
Follows Krichevsky-

Kasarnovsky
[6]

Helium Solubility in Alcohols at 25°C
Solvent Mole Fraction of Alcohol

Experimental Henry's
Constant (kH / GPa)

Methanol 1.0 2.13

Ethanol 1.0 2.68

1-Propanol 1.0 2.95

2-Propanol 1.0 3.54

Methanol-Water 0.5 4.32

Ethanol-Water 0.5 6.25

Data for alcohols is derived from studies on mixed solvent systems and pure components.[13]

[14][15]

Helium Solubility in Cryogenic Solvents
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Solvent
Temperature
(K)

Pressure
(MPa)

Experimental
Solubility
(mole fraction)

Reference

Liquid Nitrogen 72.0 - 119.6 0.5 - 9.9

Correlated with a

standard

deviation of 6.9%

[16]

Liquid Methane - -
Data available

for correlation
[17]

Conclusion
The choice of a suitable model for predicting helium solubility depends on the specific

conditions of the system, including the solvent, temperature, and pressure. For low-pressure

applications in many common solvents, Henry's Law provides a simple and often accurate

estimation.[1][2] For high-pressure systems, the Krichevsky-Kasarnovsky equation offers a

more robust framework by accounting for the partial molar volume of helium.[4][6] For a more

fundamental and predictive approach, especially when experimental data is scarce, Scaled

Particle Theory can be a powerful tool, providing good agreement with experimental results for

a variety of systems.[7][9] Ultimately, the validation of any model against reliable experimental

data is paramount for ensuring the accuracy of solubility predictions in scientific and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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